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Compound of Interest

Compound Name: Ethyl stearate

Cat. No.: B029559 Get Quote

Essential Safety and Handling Guide for Ethyl
Stearate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Ethyl stearate, a common emollient, lubricant, and solvent.

Chemical Safety Data

Property Value Source

Chemical Formula C20H40O2 [1]

Molecular Weight 312.53 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid or white solid
[1][2]

Melting Point 34-38°C (93-100°F) [3][4]

Boiling Point
213-215°C (415-419°F) at 20

hPa
[3]

Flash Point ~204°C (~399°F) (closed cup) [1]

Solubility
Insoluble in water, soluble in

ethanol and organic solvents.
[1]
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Personal Protective Equipment (PPE)
When handling Ethyl stearate, it is crucial to use appropriate personal protective equipment to

prevent exposure.[5] Although considered low-risk, standard safety measures should always be

followed.[5]

Eye and Face Protection:

Wear chemical splash-resistant safety glasses or goggles with side protection.[2]

In some situations, a face shield may be appropriate.[2]

Ensure eyewear is tested and approved under government standards such as OSHA 29

CFR 1910.133 or EU EN166.[2][6]

Hand Protection:

Wear protective gloves.[4][7] The specific glove material should be selected based on an

evaluation of potential hazards, duration of use, and the physical conditions of the

workplace.[2]

Skin and Body Protection:

Wear a laboratory coat and close-toed footwear at a minimum.[2]

Impervious clothing should be worn to protect the skin.[4]

Select protective clothing based on the specific hazards present in the workplace.[2]

Respiratory Protection:

Use in a well-ventilated area.[1]

If ventilation is inadequate, or if dusts or aerosols are generated, wear a suitable respirator.

[3][4][7]
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Handling:

Ventilation: Always use Ethyl stearate in a well-ventilated area.[1] Local and general

ventilation should be utilized.[7]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Hygiene: Wash hands thoroughly after handling.[2][7] Do not eat, drink, or smoke in work

areas.[7]

Dust and Fumes: Avoid breathing fumes, dust, or spray.[2] Minimize dust generation and

accumulation.[2]

Storage:

Containers: Store in tightly closed containers in a cool, dry, and well-ventilated location.[1]

Ignition Sources: Keep away from heat sources and incompatible materials such as strong

oxidizing agents.[1][6]

Environment: Protect from direct sunlight and moisture.[1]

Accidental Release and Disposal Plan
Spill Response:

Ventilation and Ignition: Ensure adequate ventilation and remove all sources of ignition.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the

product enter drains or waterways.[2][3]

Cleanup: For liquid spills, absorb with an inert material such as sand or diatomite.[8] For

solid spills, sweep or vacuum up the material and place it into a suitable disposal container.

[2][6]

Decontamination: Clean the affected area after the spill has been removed.[3]

Disposal:
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Dispose of waste in accordance with all federal, state, and local regulations.[2][3]

Do not reuse empty containers; they should be handled like the product itself.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2][4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2][7]

Seek medical attention if symptoms occur or persist.[6]

Workflow for Safe Handling of Ethyl Stearate
Caption: Workflow for the safe handling of Ethyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ETHYL STEARATE - Ataman Kimya [atamanchemicals.com]

2. sds.metasci.ca [sds.metasci.ca]

3. sigmaaldrich.com [sigmaaldrich.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. Ethyl Stearate | Chemical Bull Pvt. Ltd. [chemicalbull.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1NDZ0dTkzZ3RjNHZrMm1kZXNob2ZnazFud2lqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTExLTYxLTVfVTE2OF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTExLTYxLTVfVTE2OF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9854249d9bf41e917fdd1c97e8022ecbfcc0a8e8/111-61-5_U168_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W349003
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W349003
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1NDZ0dTkzZ3RjNHZrMm1kZXNob2ZnazFud2lqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTExLTYxLTVfVTE2OF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTExLTYxLTVfVTE2OF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9854249d9bf41e917fdd1c97e8022ecbfcc0a8e8/111-61-5_U168_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013809/Ethyl-stearate-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1NDZ0dTkzZ3RjNHZrMm1kZXNob2ZnazFud2lqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTExLTYxLTVfVTE2OF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTExLTYxLTVfVTE2OF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9854249d9bf41e917fdd1c97e8022ecbfcc0a8e8/111-61-5_U168_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC207480050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC207480050&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/111-61-5-A0288085-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1NDZ0dTkzZ3RjNHZrMm1kZXNob2ZnazFud2lqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTExLTYxLTVfVTE2OF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTExLTYxLTVfVTE2OF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9854249d9bf41e917fdd1c97e8022ecbfcc0a8e8/111-61-5_U168_SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/111-61-5-A0288085-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC207480050&countryCode=US&language=en
https://www.benchchem.com/product/b029559?utm_src=pdf-body
https://www.benchchem.com/product/b029559?utm_src=pdf-body
https://www.benchchem.com/product/b029559?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/ethyl-stearate_u34442/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1NDZ0dTkzZ3RjNHZrMm1kZXNob2ZnazFud2lqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTExLTYxLTVfVTE2OF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTExLTYxLTVfVTE2OF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9854249d9bf41e917fdd1c97e8022ecbfcc0a8e8/111-61-5_U168_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W349003
https://file.medchemexpress.com/batch_PDF/HY-W013809/Ethyl-stearate-SDS-MedChemExpress.pdf
https://www.chemicalbull.com/products/ethyl-stearate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. fishersci.com [fishersci.com]

7. chemos.de [chemos.de]

8. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
stearate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029559#personal-protective-equipment-for-handling-
ethyl-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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